Cas no 2229454-50-4 (tert-butyl N-{1-(aminooxy)methylcyclohexyl}carbamate)

• Product Name: tert-butyl N-{1-(aminooxy)methylcyclohexyl}carbamate
• CAS No: 2229454-50-4
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 6292883
• PubChem ID: 165979872
• Update Time: 2025-05-20

tert-butyl N-{1-(aminooxy)methylcyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(aminooxy)methylcyclohexyl}carbamate
• EN300-1884097
• tert-butyl N-{1-[(aminooxy)methyl]cyclohexyl}carbamate
• 2229454-50-4

• Inchi： 1S/C12H24N2O3/c1-11(2,3)17-10(15)14-12(9-16-13)7-5-4-6-8-12/h4-9,13H2,1-3H3,(H,14,15)
• InChI Key： YFXAZFWOQQETDO-UHFFFAOYSA-N
• SMILES： O(CC1(CCCCC1)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{1-(aminooxy)methylcyclohexyl}carbamate

tert-butyl N-{1-(aminooxy)methylcyclohexyl}carbamate (CAS No. 2229454-50-4)

The compound tert-butyl N-{1-(aminooxy)methylcyclohexyl}carbamate, identified by the CAS registry number 2229454-50-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a cyclohexane ring substituted by an aminooxy functional group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound in research and industrial settings.

The synthesis of tert-butyl N-{1-(aminooxy)methylcyclohexyl}carbamate involves a multi-step process that typically begins with the preparation of the corresponding cyclohexane derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the aminooxy group on the cyclohexane ring. These methods have been extensively reported in recent scientific literature, highlighting their potential for large-scale production.

In terms of applications, this compound has found significant use in polymer chemistry as a versatile building block for constructing advanced materials. The cyclohexane ring provides structural rigidity, while the aminooxy group offers reactivity for subsequent functionalization. Recent studies have demonstrated its utility in the synthesis of high-performance polymers with tailored mechanical and thermal properties. For example, researchers have utilized this compound to develop biodegradable polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

The chemical stability of tert-butyl N-{1-(aminooxy)methylcyclohexyl}carbamate is another area of interest for scientists. Its resistance to hydrolysis under physiological conditions makes it an ideal candidate for applications in pharmaceuticals and biotechnology. Recent investigations have explored its compatibility with various biological systems, revealing promising results for its use as a stabilizing agent in enzyme formulations and protein therapeutics.

In addition to its practical applications, this compound has also served as a valuable model system for studying fundamental chemical reactions. The interplay between the bulky tert-butyl group and the reactive aminooxy functionality provides insights into steric effects and reaction mechanisms. For instance, recent theoretical studies have employed computational chemistry techniques to model the electronic structure of this compound, shedding light on its reactivity patterns and potential for further modification.

The environmental impact of synthesizing and using this compound has also been a topic of recent research. Scientists have developed greener synthesis routes that minimize waste generation and energy consumption. These eco-friendly methods align with global efforts to promote sustainable chemistry practices across various industries.

In conclusion, tert-butyl N-{1-(aminooxy)methylcyclohexyl}carbamate (CAS No. 2229454-50-4) is a multifaceted compound with diverse applications in materials science, polymer chemistry, and biotechnology. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. With ongoing advancements in synthetic methodologies and application development, this compound continues to play a pivotal role in driving innovation across multiple disciplines.